Cas no 1597260-56-4 (3-Bromo-2-iodo-5-nitropyridine)

• Product Name: 3-Bromo-2-iodo-5-nitropyridine
• CAS No: 1597260-56-4
• MF: C₅H₂BrIN₂O₂
• MW: 328.890052318573
• CID: 4901049
• Update Time: 2025-10-29

3-Bromo-2-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-iodo-5-nitropyridine

• Inchi： 1S/C5H2BrIN2O2/c6-4-1-3(9(10)11)2-8-5(4)7/h1-2H
• InChI Key： ZDIOXNCJOHNQAT-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=N1)[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-2-iodo-5-nitropyridine

Comprehensive Analysis of 3-Bromo-2-iodo-5-nitropyridine (CAS No. 1597260-56-4): Properties, Applications, and Market Trends

3-Bromo-2-iodo-5-nitropyridine (CAS No. 1597260-56-4) is a halogenated nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and iodine substituents on a nitropyridine backbone, serves as a versatile intermediate in organic synthesis. Its unique molecular structure enables diverse functionalization, making it invaluable for constructing complex heterocyclic frameworks. Researchers frequently search for "3-Bromo-2-iodo-5-nitropyridine synthesis" or "CAS 1597260-56-4 applications," reflecting its growing relevance in drug discovery and material science.

The compound's physicochemical properties include a molecular weight of 328.91 g/mol and a distinct crystalline appearance. Its solubility in polar organic solvents like DMSO and acetone facilitates its use in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent publications highlight its role in developing kinase inhibitors and antiviral agents, aligning with the surge in demand for targeted therapies. Queries such as "nitropyridine derivatives in drug design" or "halogenated pyridines for catalysis" underscore its interdisciplinary appeal.

From an industrial perspective, 3-Bromo-2-iodo-5-nitropyridine is pivotal in optimizing process chemistry workflows. Its stability under inert atmospheres and compatibility with microwave-assisted synthesis resonate with green chemistry trends. Analysts note increased procurement inquiries for "high-purity CAS 1597260-56-4" from contract manufacturing organizations (CMOs), driven by the need for scalable intermediates in API production. The compound's regioselective reactivity further positions it as a preferred choice for constructing N-heterocyclic scaffolds in medicinal chemistry.

Emerging applications in electronic materials have also been explored, with studies investigating its potential as a building block for organic semiconductors. This aligns with global interest in sustainable electronics, as evidenced by search trends like "halopyridines in OLEDs." Regulatory-compliant synthesis protocols (avoiding hazardous reagents) dominate recent patent filings, addressing environmental concerns while maintaining yield efficiency.

In summary, 3-Bromo-2-iodo-5-nitropyridine (CAS No. 1597260-56-4) exemplifies the convergence of synthetic utility and innovation. Its multifaceted roles—from enabling late-stage functionalization to advancing material science—ensure sustained relevance. As research pivots toward AI-driven molecular design, this compound's adaptability to computational modeling (e.g., "in silico screening of nitropyridines") will likely amplify its industrial adoption.